Cas no 2171702-40-0 (3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2171702-40-0
• MF: C₁₀H₂₀N₂O₃S
• MW: 248.342401504517
• CID: 6379304
• PubChem ID: 165588094
• Update Time: 2025-10-28

3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1lambda6-thiane-1,1-dione
• EN300-1644400
• 2171702-40-0

• Inchi： 1S/C10H20N2O3S/c1-12-5-4-10(13,7-12)9(11)3-2-6-16(14,15)8-9/h13H,2-8,11H2,1H3
• InChI Key： WKBHZQQZPDCHFE-UHFFFAOYSA-N
• SMILES： S1(CCCC(C1)(C1(CN(C)CC1)O)N)(=O)=O

Computed Properties

• Exact Mass: 248.11946368g/mol
• Monoisotopic Mass: 248.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 92Ų

Additional information on 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1lambda6-thiane-1,1-dione

Introduction to 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1λ⁶-thiane-1,1-dione (CAS No. 2171702-40-0)

3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1λ⁶-thiane-1,1-dione, with the CAS number 2171702-40-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiane ring, an amino group, and a substituted pyrrolidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1λ⁶-thiane-1,1-dione is particularly intriguing due to its combination of heterocyclic and functional groups. The thiane ring, a sulfur-containing six-membered ring, provides the compound with unique chemical properties and stability. The presence of the amino group and the hydroxyl-substituted pyrrolidine moiety adds to its reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

Recent studies have focused on the synthesis and characterization of 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1λ⁶-thiane-1,1-dione. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly enhance the yield and purity of the compound. This method not only reduces reaction times but also minimizes the formation of side products, making it an efficient and scalable process for industrial applications.

In terms of biological activity, 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1λ⁶-thiane-1,1-dione has demonstrated promising results in various assays. Preliminary in vitro studies have shown that it exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

The mechanism of action of 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1λ⁶-thiane-1,1-dione is currently under investigation. Research suggests that it may act through multiple pathways, including the modulation of signaling cascades involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in the regulation of inflammatory responses.

Clinical trials are underway to further evaluate the safety and efficacy of 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1λ⁶-thiane-1,1-dione. Early-phase trials have indicated that it is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that this compound has the potential to be developed into a novel therapeutic agent for various inflammatory and neurodegenerative disorders.

The potential applications of 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1λ⁶-thiane-1,1-dione extend beyond its anti-inflammatory and neuroprotective properties. Ongoing research is exploring its use in other areas such as cancer therapy and metabolic disorders. For example, preliminary studies have shown that it can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and blocking cell cycle progression.

In conclusion, 3-amino-3-(3-hydroxy-1-methylpyrrolidin-3-yl)-1λ⁶-thiane-1,1-dione (CAS No. 2171702-40-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, paving the way for innovative treatments in various medical fields.